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Introduction

The Endoplasmic Reticulum-Associated Degradation (ERAD) pathway is a critical cellular
quality control system responsible for the identification and elimination of misfolded or
unassembled proteins from the endoplasmic reticulum (ER). This process is essential for
maintaining ER homeostasis, and its dysregulation is implicated in a variety of human
diseases, including neurodegenerative disorders, metabolic diseases, and cancer. The
components of the ERAD pathway, therefore, represent promising therapeutic targets for the
development of novel drugs. High-throughput screening (HTS) offers a powerful approach to
identify small molecule modulators of ERAD, which can serve as valuable research tools and
starting points for drug discovery programs.

This document provides detailed application notes and protocols for the use of ERAD-targeting
compounds in HTS campaigns. It is intended to guide researchers in the design and execution
of cell-based assays to discover and characterize novel modulators of this crucial cellular
pathway.

ERAD Signaling Pathway

The ERAD pathway is a complex, multi-step process that involves substrate recognition, retro-
translocation, ubiquitination, and degradation by the proteasome. Several key protein
complexes and enzymes are involved, including lectins for recognizing glycosylated substrates,
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the HRD1-SEL1L complex as a major E3 ubiquitin ligase, and the p97/VCP ATPase that
provides the energy for substrate extraction from the ER membrane.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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